Cas no 2096336-36-4 (4-Fluoro-2-isopropoxy-5-methylphenylboronic acid)

• Product Name: 4-Fluoro-2-isopropoxy-5-methylphenylboronic acid
• CAS No: 2096336-36-4
• MF: C₁₀H₁₄BFO₃
• MW: 212.025766849518
• MDL: MFCD20231447
• CID: 4638059
• Update Time: 2025-05-26

4-Fluoro-2-isopropoxy-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-isopropoxy-5-methylphenylboronic acid
• Y2745
• (4-Fluoro-2-isopropoxy-5-methylphenyl)boronic acid

• MDL： MFCD20231447
• Inchi： 1S/C10H14BFO3/c1-6(2)15-10-5-9(12)7(3)4-8(10)11(13)14/h4-6,13-14H,1-3H3
• InChI Key： NFZPUJRYQPRMIA-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(B(O)O)C=C1C)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Fluoro-2-isopropoxy-5-methylphenylboronic acid

Comprehensive Overview of 4-Fluoro-2-isopropoxy-5-methylphenylboronic acid (CAS No. 2096336-36-4)

4-Fluoro-2-isopropoxy-5-methylphenylboronic acid (CAS No. 2096336-36-4) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic chemistry. Its unique structure, featuring a fluoro substituent and an isopropoxy group, enhances its reactivity and selectivity in coupling reactions, making it a valuable tool for constructing complex molecular architectures.

The growing demand for 4-Fluoro-2-isopropoxy-5-methylphenylboronic acid is driven by its applications in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. Researchers are increasingly exploring its potential in targeted therapy, a hot topic in precision medicine. With the rise of AI-driven drug design and high-throughput screening, this compound has garnered attention for its compatibility with automated synthesis platforms, aligning with the industry's shift toward green chemistry and sustainable practices.

From a structural perspective, the boronic acid moiety in 4-Fluoro-2-isopropoxy-5-methylphenylboronic acid facilitates reversible covalent interactions with biomolecules, a property exploited in proteolysis-targeting chimeras (PROTACs) and bioimaging probes. Its fluorine atom further improves metabolic stability and bioavailability, addressing common challenges in drug formulation. These attributes make it a recurring subject in scientific literature and patent filings, particularly in the context of fragment-based drug discovery (FBDD).

In material science, this compound contributes to the synthesis of organic electronic materials, such as OLEDs and conductive polymers. Its ability to form stable boronate esters under mild conditions is leveraged in designing self-healing materials and sensors. As the demand for flexible electronics and wearable technology surges, 4-Fluoro-2-isopropoxy-5-methylphenylboronic acid is poised to play a critical role in advancing these innovations.

Quality control and analytical characterization of this compound are paramount. Techniques like HPLC, NMR, and mass spectrometry ensure its purity and consistency, meeting the stringent requirements of Good Manufacturing Practices (GMP). Suppliers often highlight its batch-to-batch reproducibility, a key concern for industrial-scale applications. Additionally, its stability under ambient conditions simplifies storage and handling, reducing logistical challenges.

Environmental and regulatory considerations are also integral to its usage. While 4-Fluoro-2-isopropoxy-5-methylphenylboronic acid is not classified as hazardous, proper waste management protocols are recommended to minimize ecological impact. The compound's compatibility with biodegradable solvents aligns with the global push toward eco-friendly synthesis, a trending topic in corporate sustainability reports.

In summary, 4-Fluoro-2-isopropoxy-5-methylphenylboronic acid (CAS No. 2096336-36-4) exemplifies the convergence of cutting-edge chemistry and real-world applications. Its versatility in pharmaceuticals, materials science, and biotechnology underscores its importance in contemporary research. As interdisciplinary collaborations expand, this compound will likely remain at the forefront of innovations addressing global health and technological advancement.